Cas no 1448134-72-2 (2-chloro-N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-fluorobenzamide)

• Product Name: 2-chloro-N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-fluorobenzamide
• CAS No: 1448134-72-2
• MF: C₁₅H₁₆ClFN₄O
• MW: 322.765145301819
• CID: 6576738
• Update Time: 2025-06-15

2-chloro-N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-fluorobenzamide
• 2-chloro-N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-4-fluorobenzamide

• Inchi： 1S/C15H16ClFN4O/c1-8-13(9(2)19-15(18-8)21(3)4)20-14(22)11-6-5-10(17)7-12(11)16/h5-7H,1-4H3,(H,20,22)
• InChI Key： LNZJPRMJEYEDJA-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)N=C(N(C)C)N=C1C)(=O)C1=CC=C(F)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-fluorobenzamide

Introduction to 2-Chloro-N-2-(Dimethylamino)-4,6-Dimethylpyrimidin-5-yl-4-Fluorobenzamide (CAS No. 1448134-72-2)

2-Chloro-N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-fluorobenzamide (CAS No. 1448134-72-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include a chloro substituent, a dimethylamino group, and a fluorobenzamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The development and study of 2-chloro-N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-fluorobenzamide have been driven by its promising pharmacological properties. Recent research has focused on its potential as an antiviral agent, particularly against RNA viruses such as influenza and coronaviruses. The compound's ability to inhibit viral replication through multiple mechanisms makes it a valuable candidate for further investigation in the context of emerging viral threats.

In addition to its antiviral properties, 2-chloro-N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-fluorobenzamide has shown potential in the treatment of various cancers. Preclinical studies have demonstrated its efficacy in inhibiting the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The compound's selective toxicity towards cancer cells, while sparing normal cells, highlights its potential as a targeted therapy.

The chemical structure of 2-chloro-N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-fluorobenzamide is crucial for understanding its biological activities. The presence of the chloro substituent and the dimethylamino group enhances its lipophilicity, facilitating cellular uptake and distribution. The fluorobenzamide moiety contributes to its stability and bioavailability, making it an attractive candidate for drug development.

Synthetic routes for the preparation of 2-chloro-N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-fluorobenzamide have been optimized to ensure high yields and purity. These synthetic methods involve multi-step processes that include the formation of key intermediates such as 2-chloro-N-(4,6-dimethylpyrimidin-5-yl)benzamide and subsequent functionalization with dimethylamine and fluorine. The detailed synthetic protocols have been published in several peer-reviewed journals, providing a solid foundation for further research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-chloro-N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-fluorobenzamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. The compound's favorable pharmacokinetic profile and low toxicity make it a promising candidate for advancing to later stages of clinical testing.

The potential applications of 2-chloro-N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-fluorobenzamide extend beyond antiviral and anticancer therapies. Recent studies have explored its use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate specific neurotransmitter systems and reduce neuroinflammation suggests its potential as a neuroprotective agent.

In conclusion, 2-chloro-N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-fluorobenzamide (CAS No. 1448134-72-2) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an exciting candidate for further research and development in the fields of medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.